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Compound of Interest

Compound Name: ML417

Cat. No.: B15619381 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of ML417 (Costunolide), ensuring laboratory safety and

procedural accuracy.

ML417, also known as Costunolide, is a naturally occurring sesquiterpene lactone with a range

of biological activities, making it a compound of interest in various research and development

fields.[1][2][3] Due to its potential to cause skin and eye irritation, as well as allergic skin

reactions and respiratory irritation, adherence to strict safety protocols is imperative.[4][5][6]

This document provides essential, immediate safety and logistical information, including

operational and disposal plans, to support your work with this compound.

Personal Protective Equipment (PPE) and Safety
Precautions
Proper personal protective equipment is the first line of defense against accidental exposure.

The following table summarizes the required PPE and safety measures when handling ML417.
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Category Requirement Specification

Hand Protection Chemical-resistant gloves Wear protective gloves.[5]

Eye/Face Protection
Safety glasses with side-

shields or goggles

Wear eye protection/face

protection.[5]

Skin and Body Protection Lab coat Wear protective clothing.[5]

Respiratory Protection
Use only in a well-ventilated

area

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4][5]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of ML417 and ensuring a

safe laboratory environment.

Aspect Procedure

Safe Handling

Avoid contact with skin and eyes. Do not

breathe dust. Wash hands thoroughly after

handling.[5][7]

Storage Conditions
Store at -20°C.[7] Keep container tightly closed.

[5]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

If on Skin

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[5]

If in Eyes Causes serious eye irritation.[4][5][6]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[5] May cause

respiratory irritation.[4][5][6]

If Swallowed Seek medical attention.

Disposal Plan
Proper disposal of ML417 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Item Disposal Procedure

Unused ML417
Dispose of contents/container in accordance

with local, regional, and national regulations.

Contaminated Materials Dispose of as hazardous waste.

Experimental Workflow for Handling ML417
The following diagram outlines the standard procedure for handling ML417 in a laboratory

setting, from preparation to disposal. Adherence to this workflow will help ensure both safety

and experimental integrity.
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Preparation

Handling

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Weigh ML417 powder

Dissolve in appropriate solvent

Perform experimental procedure

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove and dispose of PPE properly

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. Costunolide - Wikipedia [en.wikipedia.org]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. Costunolide | C15H20O2 | CID 5281437 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for ML417
(Costunolide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619381#personal-protective-equipment-for-
handling-ml417]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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